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Compound of Interest

Compound Name: 1-Iodo-2-octanol

CAS No.: 35605-16-4

Cat. No.: B14131210

Get Quote

As a laboratory professional or drug development scientist, managing halogenated organic

waste requires a rigorous, causality-driven approach. 1-Iodo-2-octanol (CAS 35605-16-4) is a

valuable synthetic intermediate, particularly in electrophilic iodination and cross-coupling

workflows[1]. However, because it contains an iodine atom, it strictly falls under halogenated

organic waste protocols.

This guide provides a self-validating, step-by-step operational plan for the safe handling,

segregation, and disposal of 1-iodo-2-octanol, ensuring compliance with Environmental

Protection Agency (EPA) guidelines and institutional Environmental Health and Safety (EHS)

standards.

Chemical Profile & Hazard Causality
To safely dispose of a chemical, one must first understand its intrinsic reactivity. 1-Iodo-2-
octanol is an alkyl iodide. Alkyl iodides are susceptible to photolytic and hydrolytic cleavage of

the carbon-iodine (C-I) bond. When exposed to ambient light or moisture over time, these

compounds degrade to release hydrogen iodide (HI)—a highly corrosive gas—and elemental

iodine (I₂), which discolors the solution.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14131210#bc-rfq
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-1-iodo-2-octanol
https://www.benchchem.com/product/b140639
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-1-iodo-2-octanol
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-1-iodo-2-octanol
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-1-iodo-2-octanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14131210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If 1-iodo-2-octanol is improperly stored in a sealed, clear glass container on a sunlit benchtop,

the generation of HI gas can pressurize the vessel, creating a severe inhalation and rupture

hazard. Furthermore, halogenated organic wastes exhibit high toxicity, environmental mobility,

and persistence, meaning they cannot be sink disposed and require specialized high-

temperature incineration[2][3].

Table 1: Quantitative Data & Regulatory Limits for 1-Iodo-2-octanol

Property / Parameter Value / Guideline Source / Causality

Molecular Weight 256.12 g/mol PubChem[4]

Formula C₈H₁₇IO PubChem[4]

XLogP3 (Lipophilicity) 3.6
Indicates high bioaccumulation

potential[3][4].

Waste Classification Halogenated Organic Waste

Requires separate acid-gas

scrubbing during

incineration[3][5].

Max Accumulation Volume 50 - 55 Gallons
Federal EPA/Institutional limit

for laboratory areas[2][5].

Container State "Vapor Tight" & "Spill Proof"
Must remain closed unless

actively adding waste[2][5].

Waste Segregation Logic
The fundamental rule of organic waste disposal is the strict separation of halogenated

(containing F, Cl, Br, or I) and non-halogenated solvents[2][5].

The Causality: When waste facilities incinerate halogenated compounds like 1-iodo-2-octanol,
the combustion process generates acidic byproducts (e.g., hydrogen iodide or hydrogen

chloride). To prevent environmental contamination, the incinerator must utilize specialized,

expensive acid-gas scrubbers. Mixing even a small amount of 1-iodo-2-octanol into a non-

halogenated waste carboy converts the entire volume into halogenated waste, drastically

increasing disposal costs and operational burden.
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Logical workflow for the segregation and disposal of 1-iodo-2-octanol as halogenated waste.

Self-Validating Disposal Protocol
To ensure absolute compliance and safety, execute the following step-by-step methodology

when disposing of 1-iodo-2-octanol. This protocol incorporates built-in validation checks to

prevent human error.
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Step 1: Compatibility Verification

Action: Inspect the designated waste carboy. Ensure it is made of compatible material

(e.g., HDPE plastic or PTFE-lined amber glass) to protect the waste from light

degradation.

Validation Check: Read the existing waste log attached to the container. If the log lists

incompatible chemicals (e.g., strong oxidizers, inorganic acids, or strictly non-halogenated

solvents), do not add the 1-iodo-2-octanol[2][5].

Step 2: Transfer in Engineering Controls

Action: Perform all transfers inside a certified, actively venting chemical fume hood to

mitigate inhalation risks from potential HI off-gassing. Use a chemically compatible funnel.

Step 3: Seal and Inspect

Action: Immediately replace and tighten the threaded cap on the waste container. The EPA

mandates that containers must be "vapor tight" and kept closed unless actively receiving

waste[2][5].

Validation Check: Gently apply pressure to the sides of the HDPE carboy (if applicable) or

visually inspect the cap threads to confirm a hermetic seal. No chemical odors should be

detectable outside the hood.

Step 4: RCRA-Compliant Labeling

Action: Update the hazardous waste label. The label must explicitly state the words

"Hazardous Waste," list the specific chemical contents ("1-Iodo-2-octanol" and any carrier

solvents), and identify the primary hazards (e.g., "Toxic," "Irritant")[2][5].

Validation Check: Cross-reference the volume added with the laboratory's accumulation

limit. Ensure the total stored volume in the lab does not exceed 50 gallons[2].

Emergency Spill Response Protocol
In the event of an accidental release of 1-iodo-2-octanol, rapid and chemically logical

intervention is required to prevent exposure and environmental release.
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Step 1: Isolation & Personal Protective Equipment (PPE)

Action: Immediately remove any potential sources of ignition. Close laboratory doors and

ensure the fume hood exhaust is running to ventilate the area[5]. Verify that your PPE

includes nitrile gloves (double-gloved), safety goggles, and a lab coat. If skin contact

occurs, immediately wash the affected area with soap and water and remove

contaminated clothing[5].

Step 2: Chemical Absorption

Action: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, diatomaceous earth, or specialized spill pads[5].

Causality: Never use combustible absorbents (like sawdust) for halogenated organics, as

reactive byproducts may pose a fire hazard.

Step 3: Collection & Containment

Action: Use non-sparking tools to sweep the saturated absorbent into a heavy-duty,

sealable hazardous waste bag or bucket.

Step 4: Surface Decontamination (Self-Validating)

Action: Wipe down the spill area with a 10% aqueous solution of sodium thiosulfate,

followed by soap and water.

Validation Check: Sodium thiosulfate chemically reduces any residual elemental iodine (I₂,

which is brown/yellow) to water-soluble iodide (I⁻, which is colorless). The visual

disappearance of brown/yellow stains on the benchtop confirms that the reactive iodine

species have been successfully neutralized. Dispose of all cleaning materials as

halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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